Cas no 1557185-65-5 (3-[(2,6-Dimethylphenyl)methoxy]azetidine)

3-[(2,6-Dimethylphenyl)methoxy]azetidine is a specialized azetidine derivative featuring a 2,6-dimethylphenylmethoxy substituent. This compound is of interest in medicinal chemistry and pharmaceutical research due to its azetidine core, which is a versatile scaffold for drug development. The presence of the dimethylphenyl group enhances steric and electronic properties, potentially improving binding affinity and selectivity in target interactions. Its structural rigidity may contribute to metabolic stability, making it a valuable intermediate for the synthesis of bioactive molecules. The compound is typically handled under controlled conditions due to its reactive functional groups, ensuring purity and consistency for research applications.
3-[(2,6-Dimethylphenyl)methoxy]azetidine structure
1557185-65-5 structure
Product Name:3-[(2,6-Dimethylphenyl)methoxy]azetidine
CAS No:1557185-65-5
MF:C12H17NO
MW:191.269483327866
CID:5737656
PubChem ID:81922634
Update Time:2025-05-20

3-[(2,6-Dimethylphenyl)methoxy]azetidine Chemical and Physical Properties

Names and Identifiers

    • 3-[(2,6-DIMETHYLPHENYL)METHOXY]AZETIDINE
    • AKOS020904820
    • EN300-1146152
    • 1557185-65-5
    • Azetidine, 3-[(2,6-dimethylphenyl)methoxy]-
    • 3-[(2,6-Dimethylphenyl)methoxy]azetidine
    • Inchi: 1S/C12H17NO/c1-9-4-3-5-10(2)12(9)8-14-11-6-13-7-11/h3-5,11,13H,6-8H2,1-2H3
    • InChI Key: FERGRRLOLLUPMH-UHFFFAOYSA-N
    • SMILES: O(CC1C(C)=CC=CC=1C)C1CNC1

Computed Properties

  • Exact Mass: 191.131014166g/mol
  • Monoisotopic Mass: 191.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • Density: 1.04±0.1 g/cm3(Predicted)
  • Boiling Point: 292.5±40.0 °C(Predicted)
  • pka: 9.63±0.40(Predicted)

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Additional information on 3-[(2,6-Dimethylphenyl)methoxy]azetidine

Comprehensive Overview of 3-[(2,6-Dimethylphenyl)methoxy]azetidine (CAS No. 1557185-65-5)

3-[(2,6-Dimethylphenyl)methoxy]azetidine (CAS No. 1557185-65-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features an azetidine ring, a four-membered nitrogen-containing heterocycle, which is increasingly studied for its potential in drug discovery. The presence of a 2,6-dimethylphenyl methoxy group further enhances its versatility, making it a valuable intermediate in synthetic chemistry.

Recent trends in organic synthesis highlight the growing demand for azetidine derivatives, particularly in the development of novel therapeutics. Researchers are actively exploring 3-[(2,6-Dimethylphenyl)methoxy]azetidine for its potential applications in modulating biological targets, such as enzymes and receptors. Its structural motif aligns with current interests in small molecule drug discovery, where heterocyclic compounds play a pivotal role. This compound’s CAS No. 1557185-65-5 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the key advantages of 3-[(2,6-Dimethylphenyl)methoxy]azetidine is its synthetic accessibility. The compound can be synthesized through well-established routes, such as nucleophilic substitution or coupling reactions involving azetidine precursors. Its stability under various conditions makes it suitable for further functionalization, a feature highly sought after in medicinal chemistry. The 2,6-dimethylphenyl group contributes to steric hindrance, which can influence the compound’s binding affinity and selectivity—a critical factor in drug design.

In the context of green chemistry, 3-[(2,6-Dimethylphenyl)methoxy]azetidine has also been evaluated for its environmental impact. Researchers are investigating sustainable synthesis methods to reduce waste and energy consumption, aligning with global initiatives for eco-friendly chemical production. This focus resonates with search queries related to sustainable pharmaceuticals and green synthesis, which are trending topics among chemists and environmental scientists.

The compound’s potential extends beyond pharmaceuticals. In agrochemical research, 3-[(2,6-Dimethylphenyl)methoxy]azetidine is being explored as a building block for crop protection agents. Its structural features may contribute to the development of herbicides or fungicides with improved efficacy and reduced toxicity. This application aligns with the increasing demand for next-generation agrochemicals, a hot topic in agricultural science.

Analytical characterization of 3-[(2,6-Dimethylphenyl)methoxy]azetidine (CAS No. 1557185-65-5) is another area of interest. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its purity and structural integrity. These methods are frequently searched by chemists seeking reliable protocols for compound validation, underscoring the importance of accurate data in research publications.

In summary, 3-[(2,6-Dimethylphenyl)methoxy]azetidine (CAS No. 1557185-65-5) is a promising compound with broad applications in drug discovery, agrochemicals, and sustainable chemistry. Its unique structure and synthetic versatility make it a valuable asset for researchers addressing contemporary challenges in science and industry. As interest in heterocyclic chemistry and small molecule therapeutics continues to grow, this compound is poised to remain a focal point of innovative research.

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